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Chemical Profile of (3R,4R)-3,4-Dibromohexane

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 3,4-Dibromohexane

CAS No.: 16230-28-7

Cat. No.: S1520782

The table below summarizes the key identifying information and physicochemical properties for
(3R,4R)-3,4-Dibromohexane [1] [2].

Property Value | Description

CAS Number 16230-28-7 [1] [3] [2]
Molecular Formula CeH12Br2 [1] [3] [2]

Molecular Weight 243.97 g/mol [1] [2]
Appearance Solid [1]

Density 1.594 g/mL at 25 °C [1] [2]
Boiling Point 39 °C at 0.8 mm Hg (lit.) [1] [2]
Flash Point >230 °F (closed cup) [1] [2]
Refractive Index n2°/D 1.507 (lit.) [2]

Safety and Handling Information
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Handling this compound requires appropriate safety measures. The table below outlines its primary hazards

and protective measures [3] [2].

Category Information

| GHS Hazard Statements | H315 - Causes skin irritation H319 - Causes serious eye irritation H335 - May
cause respiratory irritation [3] [2] | | Precautionary Statements | P261 - Avoid breathing
dust/fume/gas/mist/vapours/spray. P305+P351+P338 - IF IN EYES: Rinse cautiously with water for several
minutes. Remove contact lenses, if present and easy to do. Continue rinsing [3]. | | Personal Protective

Equipment | Dust mask (N95), Eyeshields, Gloves [2] |

Experimental Characterization Workflow

For researchers aiming to characterize this compound, the following workflow outlines the key steps. This
diagram illustrates the progression from sample preparation to structural confirmation, with detailed

methodologies provided in the sections below.
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Sample Preparation

Click to download full resolution via product page

General workflow for compound characterization

Sample Preparation & Physical Property Analysis

¢ Purity & Handling: The commercial product is typically available with a purity of 98% [1]. It should be
stored in a cool, tightly closed container in a dry and well-ventilated place [3].

e Physical Measurement: Determine key physical constants like density and refractive index and
compare them to literature values (e.g., density of 1.594 g/mL at 25°C) for initial verification [1] [2].

Spectroscopic Characterization & Structural Confirmation

¢ 'H and **C Nuclear Magnetic Resonance (NMR): NMR is a powerful and quantitative tool for
structural determination [4]. It can be used to confirm the structure and stereochemistry of the
compound.
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o Principle: The area under each peak in a *H NMR spectrum is directly proportional to the
number of hydrogen atoms in that environment, making it highly quantitative [4].
o Application: Compare the obtained NMR spectrum with the known reference data to confirm

the molecular structure.
e Mass Spectrometry (MS): While a specific mass spectrum for 3,4-dibromohexane was not located,

one for its isomer, 1,6-dibromohexane (molecular ion mass: 242), is available [5]. MS is crucial for
confirming the molecular weight and identifying characteristic fragmentation patterns [4].

e Vibrational Spectroscopy: Consult existing literature, such as the vibrational spectra reported for
meso-3,4-dibromohexane, to support structural analysis [2].

Research Context and Further Directions

As a chemical building block, this compound's research value lies in its potential use in organic synthesis. To

proceed:

e Consult Supplier Data: Companies like Sigma-Aldrich and Merck KGaA list this compound and

may provide more detailed analytical data upon request [1].
e Specialized Databases: For in-depth spectral data, search specialized NMR and MS databases that

may not be indexed in general web searches.
¢ Synthetic Literature: Investigate published articles that use this compound, such as studies on the

cathodic elimination reactions of acyclic vicinal dibromides, for practical experimental insights [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1., 3 -4 CAS#: 16230-28-7 DIBROMOHEXANE [chemicalbook.com]

2.,3-4| CAS#:16230-28-7 | Chemsrc dibromohexane [chemsrc.com]

3., 3 -4 - Safety Data Sheet DIBROMOHEXANE [chemicalbook.com]

4. 1H and 13C NMR for the Profiling of Natural Product... | IntechOpen [intechopen.com]

5. 1,6- Dibromohexane (629-03-8) 1H NMR spectrum [chemicalbook.com]

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.intechopen.com/chapters/57387
https://www.smolecule.com/products/s1520782?utm_src=pdf-body
https://www.chemicalbook.com/SpectrumEN_629-03-8_1HNMR.htm
https://www.intechopen.com/chapters/57387
https://www.smolecule.com/products/s1520782?utm_src=pdf-body
https://www.chemsrc.com/en/cas/16230-28-7_194292.html
https://www.chemicalbook.com/ProductChemicalPropertiesCB0479217_EN.htm
https://www.chemsrc.com/en/cas/16230-28-7_194292.html
https://www.smolecule.com/products/s1520782?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ProductChemicalPropertiesCB0479217_EN.htm
https://www.chemsrc.com/en/cas/16230-28-7_194292.html
https://www.chemicalbook.com/msds/3-4-dibromohexane.htm
https://www.intechopen.com/chapters/57387
https://www.chemicalbook.com/SpectrumEN_629-03-8_1HNMR.htm
https://www.smolecule.com/products/s1520782?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

To cite this document: Smolecule. [Chemical Profile of (3R,4R)-3,4-Dibromohexane]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1520782#3r-4r-3-4-

dibromohexane-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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